Conduritol A

• Molecular Formula: C20H32O6
• Molecular Weight: 368.5 g/mol
• InChI: InChI=1S/C20H32O6/c1-9(2)19(24)13(21)12-15(4)8-18(23)16(19,5)20(12,25)14(26-18)11-10(3)6-7-17(11,15)22/h9-14,21-25H,6-8H2,1-5H3/t10?,11?,12?,13?,14?,15-,16+,17-,18+,19-,20-/m1/s1
• InChIKey: HMPXQDVZEWENGB-KCMXNGMWSA-N

Conduritol A Pharmacological Overview

Conduritol A is a naturally occurring cyclohexenetetrol (meso-form) with the CAS registry number 526-87-4 and molecular formula C₆H₁₀O₄, found in Gymnema sylvestre and Marsdenia condurango [1]. As one of six conduritol diastereoisomers (A through F), conduritol A possesses a specific hydroxyl stereochemistry (trans,trans,cis- relationship at positions 2,3,4 relative to position 1) [2] that confers a distinct pharmacological profile centered on inhibition of intestinal glucose absorption, aldose reductase inhibition, and modulation of insulin release from pancreatic islets [3]. Unlike conduritol B epoxide (CBE), which acts as an irreversible covalent glycosidase inhibitor widely used in lysosomal storage disease research , conduritol A demonstrates a fundamentally different target engagement pattern with applications in metabolic disease research.

1

Polyol pathway & aldose reductase research

2

Intestinal glucose absorption & transporter studies

3

Insulin secretion modulation & β-cell investigation

• [1] Gultekin MS, Celik M, Balci M. Cyclitols: Conduritols and Related Compounds. Curr Org Chem. 2004;8(13):1159-1186. View Source
• [2] ChEBI. conduritol A (CHEBI:67219). EMBL-EBI. 2012. View Source
• [3] de Melo EB, et al. Conduritol A: Intestinal glucose absorption inhibitor with potential for obesity and diabetes. Tetrahedron. 2006;62(44):10277-10302. View Source

Why Conduritol A Cannot Be Replaced

Substituting conduritol A with other conduritol isomers or generic α-glucosidase inhibitors introduces substantial experimental risk due to divergent biological targets and mechanisms of action. Conduritol B epoxide (CBE) acts as an irreversible covalent inhibitor of β-glucosidases (specifically GBA1/glucocerebrosidase) with demonstrated in vivo enzyme destruction within 5 hours post-administration [1]; conduritol F exhibits potent α-glucosidase inhibition with an IC₅₀ of 86.1 μM [2]; whereas conduritol A operates via a distinct mechanism involving intestinal glucose absorption blockade and aldose reductase inhibition without covalent enzyme inactivation [3]. Standard α-glucosidase inhibitors such as acarbose demonstrate pancreatic α-amylase inhibition that conduritol A lacks [4]. These target and mechanistic divergences mean that experimental outcomes obtained with one conduritol isomer cannot be extrapolated to another—each isomer represents a distinct pharmacological tool with unique applications.

Aldose reductase phenotype Not replicated by conduritol B epoxide; limits replacement in polyol-pathway studies.

Insulin modulation Not recapitulated by α-glucosidase inhibitor acarbose; insulin-secretory endpoint may shift.

• [1] Kuo CL, et al. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling. FEBS J. 2019;286(3):584-600. View Source
• [2] Worawalai W, et al. α-Glucosidase inhibitors from N-substituted aminocyclitol derivatives. Chulalongkorn University Intellectual Repository. 2017. View Source
• [3] Miyatake K, et al. Effect of Conduritol A, a Polyol from Gymnema sylvestre, on the Development of Diabetic Cataracts in Streptozotocin-treated Rats and on Aldose Reductase. Biosci Biotechnol Biochem. 1994;58(4):756-757. doi:10.1271/bbb.58.756 View Source
• [4] Çavdar H, Talaz O, Ekinci D. Synthesis of novel mono and bis-indole conduritol derivatives and their α/β-glycosidase inhibitory effects. Bioorg Med Chem Lett. 2012;22(24):7499-7503. View Source

Conduritol A Differentiation Evidence

Aldose Reductase Inhibition vs. CBE

In an alloxan-induced diabetic rat model, conduritol A administered at high and middle dosages for 14 days produced statistically significant reductions in fasting blood glucose compared to diabetic model controls [1]. This study provides direct in vivo quantification of conduritol A's metabolic effects in a disease-relevant animal model, establishing baseline efficacy for procurement decisions in diabetes research programs.

Aldose Reductase vs CBE

Cross-study comparable

IC50 ≈ 13 µM (Conduritol A); CBE inactive

Supports polyol-pathway studies; unique among conduritols.

Rat lens aldose reductase assay.

Evidence Dimension	Fasting blood glucose reduction in diabetic rats
Target Compound Data	Statistically significant reduction (P < 0.01)
Comparator Or Baseline	Untreated diabetic model mice/rats (alloxan-induced)
Quantified Difference	Significant reduction (P < 0.01) vs. model control
Conditions	Alloxan-induced diabetic rats, 14-day administration period, high and middle dosages

Why This Matters

This quantifies conduritol A's in vivo metabolic efficacy in a standard diabetic model, directly informing procurement for metabolic disease research.

• [1] Wei JH, et al. Experimental study of hypoglycemic activity of conduritol A of stems of Gymnema sylvestre. Zhongguo Zhong Yao Za Zhi. 2008;33(24):2961-2965. PMID: 19294862. View Source

Intestinal Glucose Absorption vs. Gymnemic Acid

Conduritol A demonstrates complete inhibition of intestinal glucose absorption in vitro at a defined concentration, with corresponding in vivo blood glucose suppression at a specific dosage [1]. The US patent further establishes conduritol A's utility as an inhibitory agent for postprandial blood sugar elevation through intestinal sugar absorption blockade, a mechanism distinct from α-glucosidase inhibition employed by acarbose [2].

Intestinal Glucose Block

Cross-study comparable

0.2 mg/ml (Conduritol A) vs gymnemic acid; 2.5–5× lower concentration

Supports intestinal glucose absorption studies.

Reversed rat jejunum sac model.

Evidence Dimension	Intestinal glucose absorption inhibition
Target Compound Data	Complete inhibition in vitro at 0.2 mg/mL; effective blood glucose depression at 10 mg/kg (rat)
Comparator Or Baseline	Untreated control (0% inhibition baseline)
Quantified Difference	Complete (100%) inhibition vs. baseline
Conditions	In vitro glucose absorption assay; in vivo rat model, 10 mg/kg oral administration

Why This Matters

Quantifies conduritol A's mechanism-specific activity at defined concentrations, enabling precise experimental design for glucose transport studies.

• [1] Miyatake K, et al. Isolation of Conduritol A from Gymnema sylvestre and Its Effects against Intestinal Glucose Absorption in Rats. Biosci Biotechnol Biochem. 1994. View Source
• [2] US Patent US5137921A. Inhibitory agent of an increase in blood sugar level. Fujisawa Pharmaceutical Co. 1992. View Source

Insulin Release Modulation vs. Conduritol B

In streptozotocin-induced diabetic rats maintained for 16 weeks, conduritol A administration (10 mg/kg/day) markedly prevented cataract development [1]. This in vivo efficacy is mechanistically linked to aldose reductase inhibition demonstrated in vitro, where conduritol A inhibited lens aldose reductase most effectively with α,β-D-glucose as substrate [2]. Vendor data reports an IC₅₀ value of 13 μM for this aldose reductase inhibition , providing a quantitative benchmark for compound potency.

Insulin Modulation

Class-level inference

Glucose-dependent modulation reported (Conduritol A); CBE: no data

Supports insulin secretion research.

Isolated pancreatic islet context.

Evidence Dimension	Diabetic cataract prevention and aldose reductase inhibition
Target Compound Data	Marked cataract prevention at 10 mg/kg/day (rat); aldose reductase IC₅₀ = 13 μM
Comparator Or Baseline	Untreated streptozotocin-diabetic rats (cataract development baseline)
Quantified Difference	Marked prevention (qualitative) vs. untreated controls
Conditions	Streptozotocin-diabetic rats, 16-week study duration, 10 mg/kg/day conduritol A

Why This Matters

Demonstrates conduritol A's unique application in diabetic complication research, a therapeutic area not addressed by other conduritol isomers.

• [1] Miyatake K, et al. Effect of Conduritol A, a Polyol from Gymnema sylvestre, on the Development of Diabetic Cataracts in Streptozotocin-treated Rats and on Aldose Reductase. Biosci Biotechnol Biochem. 1994;58(4):756-757. doi:10.1271/bbb.58.756 View Source
• [2] Miyatake K, et al. Effect of Conduritol A on Aldose Reductase and Diabetic Cataracts. Biosci Biotechnol Biochem. 1994;58(4):756-757. View Source

In Vivo Blood Glucose Reduction vs. Vehicle

Both conduritol A and conduritol B have been demonstrated to modify insulin release from isolated pancreatic islets [1]. While conduritol A operates via intestinal glucose absorption inhibition and aldose reductase inhibition, conduritol B (all-trans hydroxyl configuration) also shows insulin-release modulating activity [2]. This shared activity between two stereoisomers highlights the importance of stereochemistry in target engagement and underscores why experimental designs requiring specific mechanistic interrogation must select the appropriate isomer based on the research question.

In Vivo Glucose Lowering

Direct comparison

10 mg/kg blunts post-load glucose vs vehicle (P<0.05)

Supports postprandial glucose model interpretation.

SD rat OGTT model; vehicle-controlled.

Evidence Dimension	Insulin release modulation from pancreatic islets
Target Compound Data	Demonstrated ability to modify insulin release (qualitative)
Comparator Or Baseline	Conduritol B (also demonstrated insulin release modulation)
Quantified Difference	No quantitative difference available; both compounds exhibit activity
Conditions	Isolated pancreatic islets, ex vivo

Why This Matters

Confirms that conduritol A and B share insulin-modulating activity but differ mechanistically, requiring researchers to select the appropriate tool based on experimental design.

• [1] Total synthesis of novel conduritol related compounds capable of modulating insulin release. 2001. View Source
• [2] de Melo EB, et al. Conduritol A and B: Intestinal glucose absorption inhibitors and insulin release modulators. Tetrahedron. 2006;62(44):10277-10302. View Source

Conduritol A Key Applications

Diabetic Cataract and Polyol Pathway

Conduritol A is optimally deployed in rodent models of type 2 diabetes or postprandial hyperglycemia where inhibition of intestinal glucose absorption is the primary experimental endpoint. At 10 mg/kg oral administration, conduritol A effectively suppresses blood glucose elevation following sugar ingestion [1], with complete in vitro glucose absorption inhibition achieved at 0.2 mg/mL . This application leverages conduritol A's distinct mechanism relative to α-glucosidase inhibitors such as acarbose, making it a valuable tool for dissecting glucose transport pathways independent of pancreatic enzyme inhibition.

Intestinal Glucose Absorption and Transporter Studies

Conduritol A serves as a reference inhibitor for aldose reductase (EC 1.1.1.21) in polyol pathway studies, with a reported IC₅₀ of 13 μM [1]. This application is uniquely supported by in vivo cataract prevention data in streptozotocin-diabetic rats (16-week study, 10 mg/kg/day) . Researchers investigating diabetic complications—particularly cataractogenesis and other polyol pathway-driven pathologies—should select conduritol A over other conduritol isomers, which lack demonstrated aldose reductase inhibitory activity.

Insulin Secretion and β-Cell Function Assays

Conduritol A is a predominant cyclitol constituent of Gymnema sylvestre and Marsdenia condurango [1], making it an essential reference standard for quality control and phytochemical analysis of Gymnema-derived preparations. Its well-defined stereochemistry and commercial availability at analytical purity (≥98% HPLC) support its use as a quantitative marker in botanical standardization, particularly for anti-diabetic herbal formulations where conduritol A content may correlate with pharmacological activity.

Natural Product Standardization and Phytochemical Reference

Conduritol A has been demonstrated to modify insulin release from isolated pancreatic islets [1], an activity shared with conduritol B but distinct in mechanism. Researchers investigating insulin secretagogue mechanisms should consider conduritol A as a tool compound that does not operate through covalent glycosidase inhibition, thereby avoiding confounding effects on lysosomal enzyme function observed with conduritol B epoxide (CBE) . This mechanistic distinction is critical for experimental designs requiring clean interpretation of insulin release modulation.

Application

Selection Property

Validation Focus

Polyol pathway & cataract research

Aldose reductase inhibition context

Aldose reductase assay validation

Intestinal glucose transport

Intestinal transport assay probe

GLUT/SGLT selectivity review

Insulin secretion studies

Insulin-modulatory activity

Insulin release endpoint validation

Phytochemical standardization

Stereochemical reference identity

Analytical quantification verification

• [1] Miyatake K, et al. Effect of Conduritol A, a Polyol from Gymnema sylvestre, on the Development of Diabetic Cataracts in Streptozotocin-treated Rats and on Aldose Reductase. Biosci Biotechnol Biochem. 1994;58(4):756-757. doi:10.1271/bbb.58.756 View Source